Cas no 1361877-22-6 (2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine)

• Product Name: 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine
• CAS No: 1361877-22-6
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919176
• Update Time: 2025-05-21

2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-6-1-2-8(9(13)3-6)11-10(14)4-7(16)5-15-11/h1-5,16H
• InChI Key： TXZDCNDABAIDDY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC(=CN=1)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine

Comprehensive Overview of 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine (CAS No. 1361877-22-6)

2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine (CAS No. 1361877-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with a 2,4-dichlorophenyl group, a fluoro moiety, and a hydroxy functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing interest in fluorinated pyridine derivatives like 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine stems from their enhanced stability and bioavailability compared to non-fluorinated analogs. Fluorination is a key strategy in modern medicinal chemistry, as it often improves a compound's metabolic resistance and binding affinity. This compound's dichlorophenyl substitution further contributes to its lipophilicity, which is critical for membrane permeability in drug design. Recent studies highlight its relevance in developing novel small-molecule inhibitors for kinases and GPCRs, aligning with the industry's focus on precision therapeutics.

In agrochemical applications, 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine serves as a precursor for designing next-generation crop protection agents. Its structural motifs are analogous to those found in commercially successful herbicides and fungicides, which target plant pathogens with high specificity. The compound's hydroxypyridine moiety is particularly noteworthy, as it mimics natural plant defense molecules, offering a sustainable alternative to traditional pesticides. This aligns with the global push toward green chemistry and reduced environmental impact in agriculture.

From a synthetic chemistry perspective, the preparation of CAS No. 1361877-22-6 involves multi-step reactions, including halogenation, cross-coupling, and hydroxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the demand for scalable and cost-effective production. These innovations resonate with the pharmaceutical industry's emphasis on process intensification and continuous manufacturing, which are trending topics in AI-driven drug development forums.

The compound's physicochemical properties, such as its logP value and hydrogen-bonding capacity, make it a subject of computational modeling studies. Researchers leverage molecular docking and QSAR (Quantitative Structure-Activity Relationship) tools to predict its interactions with biological targets, a methodology frequently searched by students and professionals in cheminformatics. This intersection of experimental and in silico approaches underscores the compound's role in bridging traditional chemistry with digital innovation.

Safety and regulatory aspects of 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine are also critical discussion points. While not classified as hazardous under current guidelines, its handling requires standard laboratory precautions, reflecting broader user queries about chemical safety protocols and compliance documentation. The compound's stability under various pH and temperature conditions is frequently studied, as these factors influence its shelf life and formulation compatibility—a concern for both researchers and manufacturers.

In summary, 2-(2,4-Dichlorophenyl)-3-fluoro-5-hydroxypyridine (CAS No. 1361877-22-6) exemplifies the convergence of medicinal, agrochemical, and synthetic chemistry. Its multifaceted applications and alignment with industry trends—such as fluorine chemistry, sustainable agrochemicals, and computational drug design—make it a compelling subject for ongoing research. As scientific communities increasingly prioritize structure-activity optimization and eco-friendly synthesis, this compound is poised to remain a focal point in innovation-driven discussions.